2-methyl-4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: 2-methyl-4-[[4-(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,3-thiazole
• InChI: InChI=1S/C18H26N6S/c1-14-19-17(23-5-3-4-6-23)11-18(20-14)24-9-7-22(8-10-24)12-16-13-25-15(2)21-16/h11,13H,3-10,12H2,1-2H3
• InChI Key: VPQFAQDJAQETSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)CC3=CSC(=N3)C)N4CCCC4
• Molecular Formula: C18H26N6S
• Molecular Weight: 358.5 g/mol

Description

The compound “2-methyl-4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiazole ring, a piperazine ring, and a pyrimidine ring. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the thiazole, piperazine, and pyrimidine rings. The thiazole ring can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. .

Anti-inflammatory Activity

. Inflammation is a vital part of the body’s immune response, but sometimes it can become chronic and lead to various health problems. .

Antimicrobial Activity

.

Antifungal Activity

.

Antiviral Activity

. .

Antitumor and Cytotoxic Activity

. .

Regulation of Central Inflammation

.

Future Directions

The development of new compounds related to the thiazole scaffold has been a focus of research in recent decades due to their diverse biological activities. Future research may continue to explore the potential applications of such compounds in various fields, including medicinal chemistry.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazoles generally interact with their targets through the delocalization of a lone pair of π-electrons of the sulfur atom . This interaction can lead to various changes in the target, depending on the specific nature of the target and the compound.

Biochemical Pathways

Thiazole derivatives have been found to affect a variety of biochemical pathways due to their diverse biological activities . For example, they can affect the pathways related to inflammation, microbial growth, nerve function, and tumor growth .

Pharmacokinetics

Thiazoles are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties can affect the bioavailability of the compound.

Result of Action

Given the diverse biological activities of thiazole derivatives, the effects can range from reducing inflammation and pain to inhibiting the growth of microbes and tumors .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of thiazole derivatives .